Cas no 2116858-88-7 (Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate)

• Product Name: Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate
• CAS No: 2116858-88-7
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• CID: 5691500
• PubChem ID: 137701487
• Update Time: 2025-10-21

Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2116858-88-7
• Methyl2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate
• Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate
• EN300-1707963
• Benzo[b]thiophene-7-carboxylic acid, 2-chloro-4,5,6,7-tetrahydro-, methyl ester

• Inchi： 1S/C10H11ClO2S/c1-13-10(12)7-4-2-3-6-5-8(11)14-9(6)7/h5,7H,2-4H2,1H3
• InChI Key： QTQUFZQPBDWQQP-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(C(=O)OC)CCC2)S1

Computed Properties

• Exact Mass: 230.0168285g/mol
• Monoisotopic Mass: 230.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 309.9±42.0 °C(Predicted)

Additional information on Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate

Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate (CAS No. 2116858-88-7): An Overview

Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate (CAS No. 2116858-88-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and structural versatility. The chemical structure of Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate features a benzothiophene core with a methyl ester group and a chlorine substituent, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate has been extensively studied in the literature. One common approach involves the reaction of 2-chloro-4,5,6,7-tetrahydrobenzothiophene with methyl chloroformate in the presence of a base such as triethylamine. This method yields high purity and good yields of the desired product. The structural confirmation of Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate is typically achieved through spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry).

In the realm of pharmaceutical research, Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against human carbonic anhydrase II (hCA II), a key enzyme involved in several physiological processes. This finding suggests that Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate could be further optimized to develop novel therapeutic agents for conditions such as glaucoma and epilepsy.

Beyond its enzymatic inhibition properties, Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate has also been investigated for its anti-inflammatory and anti-cancer activities. A research group at the University of California found that certain derivatives of this compound exhibit significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have shown that these derivatives can induce apoptosis in cancer cells through the modulation of specific signaling pathways.

The versatility of Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate extends to its use as a building block in organic synthesis. Its reactive functional groups allow for easy modification and functionalization, making it an attractive starting material for the synthesis of complex molecules with diverse biological activities. For example, researchers at the Max Planck Institute have utilized this compound to synthesize novel compounds with potential applications in neurodegenerative diseases.

In terms of safety and handling, it is important to note that while Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin and eye contact. Additionally, it is recommended to work under a fume hood to minimize inhalation exposure.

The market demand for Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate is expected to grow in response to increasing research activities in pharmaceutical and chemical industries. Key players in the market include specialized chemical suppliers and research institutions that focus on the development of novel compounds with therapeutic potential. As more studies continue to uncover the diverse applications of this compound, its importance in both academic and industrial settings is likely to increase.

In conclusion,Methyl 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-7-carboxylate (CAS No. 2116858-88-7) represents a promising intermediate with significant potential in pharmaceutical research and organic synthesis. Its unique chemical structure and versatile biological activities make it an attractive target for further investigation and development. As research progresses and new applications are discovered,Methyl 2-chloro-4，5，6，7-tetrahydro -1-benzothiophene -7-carboxylate is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.